1,3-Dihydro-3-(3,4-methylenedioxyphenyl)imidazo[4,5-b]pyridin-2-thione

• Molecular Formula: C13H9N3O2S
• Molecular Weight: 271.30 g/mol
• IUPAC Name: 3-(1,3-benzodioxol-5-yl)-1H-imidazo[4,5-b]pyridine-2-thione
• InChI: InChI=1S/C13H9N3O2S/c19-13-15-9-2-1-5-14-12(9)16(13)8-3-4-10-11(6-8)18-7-17-10/h1-6H,7H2,(H,15,19)
• InChI Key: CTTHOBOASKCNNK-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)N3C4=C(C=CC=N4)NC3=S

Description

1,3-Dihydro-3-(3,4-methylenedioxyphenyl)imidazo[4,5-b]pyridin-2-thione is a useful research compound. Its molecular formula is C13H9N3O2S and its molecular weight is 271.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2.6 g. (0.01 mole) of 3-amino-2-(3,4-methylenedioxyanilino)pyridine hydrochloride (Example 1, Step B), 1.8 g. (0.011 mole) of potassium ethyl xanthate, and 840 mg. (0.01 mole) of sodium bicarbonate in 45 ml. of ethanol and 10 ml. of water was heated at reflux for 3.5 hours. There was added 3 ml. of 2.5 N sodium hydroxide solution and the mixture was filtered. The filtrate was acidified with acetic acid and the precipitated product was collected (500 mg., m.p. 278° C.). After recrystallization from dioxane there was obtained 1,3-dihydro-3-(3,4-methylenedioxyphenyl)imidazo[4,5-b]pyridin-2-thione, m.p. 285° C.